2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(furan-2-yl)-4-propan-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C11H14N4O2S/c1-7(2)15-10(8-4-3-5-17-8)13-14-11(15)18-6-9(12)16/h3-5,7H,6H2,1-2H3,(H2,12,16)
• InChI Key: NIMFCFIIAILTIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN=C1SCC(=O)N)C2=CC=CO2
• Molecular Formula: C11H14N4O2S
• Molecular Weight: 266.32 g/mol

Description

2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained significant interest in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not yet fully understood. However, it has been suggested that it acts by inhibiting the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the regulation of neurotransmitters in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. Moreover, it has been shown to increase the levels of anti-inflammatory cytokines such as interleukin-10. Additionally, it has been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its ability to exhibit multiple therapeutic properties. Moreover, it is relatively easy to synthesize and purify, which makes it an attractive compound for further research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One of the potential areas of application is in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Moreover, further research can be conducted to understand the mechanism of action of this compound and to identify its potential targets. Additionally, studies can be conducted to investigate the safety and toxicity of this compound in animal models.

Synthesis Methods

The synthesis of 2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 2-furyl isothiocyanate with isopropyl hydrazinecarbothioamide, followed by the reaction with acetic anhydride. The final product is obtained after purification through recrystallization.

Scientific Research Applications

2-{[5-(2-furyl)-4-isopropyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anticonvulsant, and analgesic properties. Moreover, it has shown potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.